![molecular formula C9H10N2 B083513 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine CAS No. 10299-69-1](/img/structure/B83513.png)
2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
“2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine” is a chemical compound that has been studied for its potential activities against FGFR1, 2, and 3 . It’s a derivative of 1H-pyrrolo[2,3-b]pyridine .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine”, involves reacting the starting material with R-substituted aldehyde at 50°C . The compounds are obtained in a yield of 45–60% .Molecular Structure Analysis
The molecular structure of “2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine” is derived from 1H-pyrrolo[2,3-b]pyridine . The exact structure would depend on the specific R-substituent used in the synthesis .Chemical Reactions Analysis
1H-pyrrolo[2,3-b]pyridines, including “2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine”, can undergo various chemical reactions such as nitration, nitrosation, bromination, iodination, and reaction with Mannich bases .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine” would depend on the specific R-substituent used in the synthesis . More specific information about its properties is not available in the sources retrieved.Scientific Research Applications
CDK9/Cyclin T and Haspin Inhibitors
The 7-azaindole scaffold, which includes 2,3-Dimethyl-7-azaindole, has been evaluated for its value in the design of inhibitors of diseases related protein kinases . Specifically, it has been evaluated against Haploid germ cell-specific nuclear protein kinase (Haspin) and CDK9/Cyclin T kinase . Some of the synthesized 7-azaindole derivatives exhibited activity as CDK9/Cyclin T and/or Haspin inhibitors in a nanomolar to low micromolar range .
Antiproliferative Agents
A new series of SRC inhibitors based on the 7-azaindole core, including 2,3-Dimethyl-7-azaindole, were designed, synthesized, and evaluated for antiproliferative and antioxidant activities . These analogues were screened for in vitro antiproliferative activity on the MCF-7 breast cancer cell line .
Kinase Inhibitors
Azaindole derivatives, including 2,3-Dimethyl-7-azaindole, have been used extensively as kinase inhibitors . They have contributed significantly to drug discovery and innovation, targeting different protein kinases .
Antioxidant Activities
In addition to their antiproliferative properties, the synthesized analogues of 7-azaindole, including 2,3-Dimethyl-7-azaindole, were also screened for antioxidant activity .
DDX3 Inhibitors
A novel 7-azaindole derivative compound, which includes 2,3-Dimethyl-7-azaindole, was designed and synthesized to lodge within the adenosine-binding pocket of the DDX3 .
Mechanism of Action
- SRC plays a crucial role in cancer development and progression, making it an attractive target for anticancer therapies .
- This inhibition leads to decreased cell proliferation and migration, ultimately impacting cancer progression .
- The affected pathways include:
- In cancer cells, this leads to tumor growth inhibition and potentially increased sensitivity to other therapies .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Future Directions
properties
IUPAC Name |
2,3-dimethyl-1H-pyrrolo[2,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-6-7(2)11-9-8(6)4-3-5-10-9/h3-5H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXNHEZZBSKBOHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=CC=N2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10501553 |
Source
|
| Record name | 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10501553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine | |
CAS RN |
10299-69-1 |
Source
|
| Record name | 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10501553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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